2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H27N3O4/c1-4-20(26)25-14-12-24(13-15-25)17-9-6-5-8-16(17)23-22(27)21-18(28-2)10-7-11-19(21)29-3/h5-11H,4,12-15H2,1-3H3,(H,23,27)
• InChI Key: NCSKJYPWSKKNCT-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=C(C=CC=C3OC)OC

Description

2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as DPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DPI belongs to the class of N-substituted benzamides, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been shown to have potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and physiological effects:
2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, which may contribute to its antipsychotic effects. 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which may contribute to its antidepressant effects. In addition, 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to increase the levels of acetylcholine in the hippocampus, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has several advantages for lab experiments. It has a relatively high affinity for dopamine D2 receptors, which makes it a useful tool for studying the role of these receptors in various biological processes. 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is also relatively easy to synthesize and has a good yield. However, 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has several limitations for lab experiments. It is relatively expensive compared to other compounds, which may limit its use in large-scale experiments. In addition, 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has a relatively short half-life, which may limit its use in long-term experiments.

Future Directions

There are several future directions for research on 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One potential direction is to investigate its potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Another direction is to investigate its potential as a cognitive enhancer. Additionally, further research is needed to fully understand the mechanism of action of 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide and its effects on various neurotransmitter systems. Finally, more research is needed to optimize the synthesis of 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide and increase its yield to make it more accessible for large-scale experiments.

Synthesis Methods

The synthesis of 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 2,6-dimethoxybenzoic acid with 4-(2-aminoethyl)phenol in the presence of thionyl chloride to yield the corresponding acid chloride. The acid chloride is then reacted with 4-propanoylpiperazine in the presence of triethylamine to yield 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide. The overall yield of 2,6-dimethoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is around 40%, and the purity can be increased by recrystallization.